Cas no 159011-42-4 (2-(2-bromoethyl)-2,3-dihydro-1H-indene)
2-(2-bromoethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties
Names and Identifiers
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- 1H-Indene, 2-(2-bromoethyl)-2,3-dihydro-
- 2-(2-bromoethyl)-2,3-dihydro-1H-indene
- 1H-INDENE,2-(2-BROMOETHYL)-2,3-DIHYDRO
- EN300-1913041
- SCHEMBL5724900
- 159011-42-4
-
- MDL: MFCD11617160
- Inchi: 1S/C11H13Br/c12-6-5-9-7-10-3-1-2-4-11(10)8-9/h1-4,9H,5-8H2
- InChI Key: OIPRQXFOJMFNIB-UHFFFAOYSA-N
- SMILES: BrCCC1CC2C=CC=CC=2C1
Computed Properties
- Exact Mass: 224.02006g/mol
- Monoisotopic Mass: 224.02006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
2-(2-bromoethyl)-2,3-dihydro-1H-indene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1913041-0.05g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 0.05g |
$229.0 | 2023-09-17 | ||
| Enamine | EN300-1913041-0.1g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 0.1g |
$342.0 | 2023-09-17 | ||
| Enamine | EN300-1913041-0.25g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 0.25g |
$487.0 | 2023-09-17 | ||
| Enamine | EN300-1913041-0.5g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 0.5g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1913041-1.0g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 1g |
$1515.0 | 2023-06-02 | ||
| Enamine | EN300-1913041-2.5g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1913041-5.0g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 5g |
$4391.0 | 2023-06-02 | ||
| Enamine | EN300-1913041-10.0g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 10g |
$6512.0 | 2023-06-02 | ||
| Enamine | EN300-1913041-1g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1913041-5g |
2-(2-bromoethyl)-2,3-dihydro-1H-indene |
159011-42-4 | 5g |
$2858.0 | 2023-09-17 |
2-(2-bromoethyl)-2,3-dihydro-1H-indene Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 2-(2-bromoethyl)-2,3-dihydro-1H-indene
2-(2-Bromoethyl)-2,3-Dihydro-1H-Indene (CAS No. 159011-42-4): An Overview of Its Structure, Synthesis, and Applications
2-(2-Bromoethyl)-2,3-dihydro-1H-indene (CAS No. 159011-42-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in various chemical and biological processes. In this article, we will delve into the structure, synthesis methods, and recent research developments surrounding 2-(2-bromoethyl)-2,3-dihydro-1H-indene.
Structure and Properties
2-(2-Bromoethyl)-2,3-dihydro-1H-indene is a brominated derivative of indene, a bicyclic aromatic hydrocarbon. The presence of the bromoethyl group on the indene ring imparts unique chemical properties to the molecule. The compound has a molecular formula of C10H13Br and a molecular weight of 207.11 g/mol. The bromine atom in the molecule makes it an excellent electrophilic substrate for various nucleophilic substitution reactions, particularly useful in synthetic organic chemistry.
The physical properties of 2-(2-bromoethyl)-2,3-dihydro-1H-indene include a melting point of approximately 65°C and a boiling point of around 300°C. It is slightly soluble in water but highly soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it amenable to a wide range of chemical reactions and purification techniques.
Synthesis Methods
The synthesis of 2-(2-bromoethyl)-2,3-dihydro-1H-indene can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 2-(2-hydroxyethyl)-2,3-dihydro-1H-indene using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane or carbon tetrachloride. This reaction typically proceeds via an electrophilic substitution mechanism, leading to the formation of the desired brominated product.
An alternative approach involves the reaction of 2-vinylindan with ethyl bromide in the presence of a suitable catalyst such as boron trifluoride etherate (BF3.OEt2). This method offers higher yields and better control over the regioselectivity of the bromination process. Recent advancements in catalytic systems have further improved the efficiency and selectivity of this reaction, making it a preferred choice for large-scale synthesis.
Applications in Organic Synthesis
2-(2-Bromoethyl)-2,3-dihydro-1H-indene is widely used as an intermediate in organic synthesis due to its reactivity and functional group versatility. One notable application is its use in the synthesis of complex natural products and pharmaceuticals. For instance, it has been employed as a key building block in the total synthesis of indole alkaloids, which are known for their diverse biological activities including antitumor and anti-inflammatory properties.
The bromoethyl group in 2-(2-bromoethyl)-2,3-dihydro-1H-indene can be readily converted into other functional groups through various chemical transformations. For example, nucleophilic substitution reactions can introduce amino groups or other heteroatoms at the bromo position, leading to a wide array of derivatives with potential therapeutic applications. Additionally, cross-coupling reactions such as Suzuki-Miyaura coupling can be used to introduce aryl or vinyl groups, expanding the scope of possible synthetic pathways.
Biological Activity and Medicinal Chemistry
In recent years, there has been growing interest in exploring the biological activity of compounds derived from 2-(2-bromoethyl)-2,3-dihydro-1H-indene. Studies have shown that certain derivatives exhibit potent anticancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. For instance, one study published in the Journal of Medicinal Chemistry reported that a series of indenyl derivatives derived from 2-(2-bromoethyl)-2,3-dihydro-1H-indene demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HT-29).
Beyond cancer research, compounds derived from 2-(2-bromoethyl)-2,3-dihydro-1H-indene have also shown promise in other therapeutic areas such as neurodegenerative diseases and infectious diseases. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of indenyl derivatives as potential inhibitors of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The results indicated that several derivatives exhibited high AChE inhibitory activity with low cytotoxicity.
Safety Considerations and Environmental Impact
In handling and using 2-(2-bromoethyl)-2,3-dihydro-1H-indene, it is essential to adhere to standard safety protocols to ensure both personal safety and environmental protection. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials such as strong oxidizers. Proper personal protective equipment (PPE) including gloves and goggles should be worn during handling to prevent skin contact and inhalation.
The environmental impact of 2-(2-bromoethyl)-2,3-dihydro-1H-indene is another important consideration. While there is limited data on its environmental fate and toxicity, it is advisable to follow best practices for waste disposal to minimize any potential ecological risks. Disposal should be conducted according to local regulations governing hazardous waste management.
Conclusion
2-(2-Bromoethyl)-2,3-dihydro-1H-indene (CAS No. 159011-42-4) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features make it an excellent intermediate for synthesizing complex natural products and pharmaceuticals with potential therapeutic benefits. Ongoing research continues to uncover new avenues for its use in developing novel drugs targeting various diseases. As with any chemical compound, proper handling and disposal practices are crucial to ensure safety and environmental sustainability.
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